N-(4,5-dimethyl-1,3-thiazol-2-yl)-5-isopropyl-3-thiophenecarboxamide

• IUPAC Name: N-(4,5-dimethyl-1,3-thiazol-2-yl)-5-propan-2-ylthiophene-3-carboxamide
• InChI: InChI=1S/C13H16N2OS2/c1-7(2)11-5-10(6-17-11)12(16)15-13-14-8(3)9(4)18-13/h5-7H,1-4H3,(H,14,15,16)
• InChI Key: FUTWZVADYSIFQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)C2=CSC(=C2)C(C)C)C
• Molecular Formula: C13H16N2OS2
• Molecular Weight: 280.4 g/mol

Description

N-(4,5-dimethyl-1,3-thiazol-2-yl)-5-isopropyl-3-thiophenecarboxamide is a synthetic organic compound that belongs to the class of thiazole derivatives. Thiazole derivatives are known for their diverse biological activities and are widely used in medicinal chemistry for the development of new therapeutic agents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4,5-dimethyl-1,3-thiazol-2-yl)-5-isopropyl-3-thiophenecarboxamide typically involves the reaction of 4,5-dimethylthiazole with 5-isopropyl-3-thiophenecarboxylic acid. The reaction is carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) under anhydrous conditions. The reaction mixture is stirred at room temperature for several hours until the desired product is formed.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up using similar reaction conditions. The process involves the use of large-scale reactors and automated systems to control the reaction parameters, ensuring consistent product quality and yield.

Chemical Reactions Analysis

Types of Reactions

N-(4,5-dimethyl-1,3-thiazol-2-yl)-5-isopropyl-3-thiophenecarboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the thiazole or thiophene ring is substituted with different functional groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted thiazole or thiophene derivatives.

Scientific Research Applications

N-(4,5-dimethyl-1,3-thiazol-2-yl)-5-isopropyl-3-thiophenecarboxamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its therapeutic potential in treating various diseases, including cancer and infectious diseases.

Industry: Utilized in the development of new materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of N-(4,5-dimethyl-1,3-thiazol-2-yl)-5-isopropyl-3-thiophenecarboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to the active site of an enzyme, inhibiting its activity, or it can modulate the function of a receptor by binding to its ligand-binding domain. These interactions can lead to various biological effects, depending on the target and the pathway involved.

Comparison with Similar Compounds

Similar Compounds

• N-(4,5-dimethyl-1,3-thiazol-2-yl)benzamide
• N-(4,5-dimethyl-1,3-thiazol-2-yl)-3,4-dimethylbenzamide
• N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-[(5-nitro-1,3-benzoxazol-2-yl)sulfanyl]acetamide

Uniqueness

N-(4,5-dimethyl-1,3-thiazol-2-yl)-5-isopropyl-3-thiophenecarboxamide is unique due to its specific substitution pattern on the thiazole and thiophene rings, which can confer distinct biological activities and chemical properties compared to other similar compounds. This uniqueness makes it a valuable compound for research and development in various scientific fields.